Cas no 28128-23-6 (9H-Purine-8-carboxylicacid)

• Product Name: 9H-Purine-8-carboxylicacid
• CAS No: 28128-23-6
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 251791
• PubChem ID: 23422044
• Update Time: 2025-04-19

9H-Purine-8-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-8-carboxylicacid
• 7H-purine-8-carboxylic acid
• 1h-purine-8-carboxylic acid
• Purin-8-carbonsaeure
• SCHEMBL788096
• 1H-Purine-8-carboxylicacid(9CI)
• 28128-23-6
• SY352102
• DTXSID50633786
• 9H-PURINE-8-CARBOXYLIC ACID
• MFCD22207829
• AB68405
• purine-8-carboxylic acid
• 1H-PURINE-8-CARBOXYLICACID
• SCHEMBL12503869

• Inchi： 1S/C6H4N4O2/c11-6(12)5-9-3-1-7-2-8-4(3)10-5/h1-2H,(H,11,12)(H,7,8,9,10)
• InChI Key： QAJJXAGDCARCHD-UHFFFAOYSA-N
• SMILES： OC(C1=NC2=C(C=NC=N2)N1)=O

Computed Properties

• Exact Mass: 164.03300
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.76000
• LogP: 0.05110